Cas no 1804912-06-8 (Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804912-06-8
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860120
• Update Time: 2025-06-12

Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-7(16)2-5-4-15-9(11)6(3-14)8(5)10(12)13/h4,10H,2H2,1H3
• InChI Key： AESPLYYFNFGCTA-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate

Recent Advances in the Synthesis and Applications of Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate (CAS: 1804912-06-8)

Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate (CAS: 1804912-06-8) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This heterocyclic compound, characterized by its unique pyridine core with bromo, cyano, and difluoromethyl substituents, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity patterns, and evaluating its utility in constructing complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a crucial building block in the synthesis of potent kinase inhibitors. Researchers utilized Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate as a starting material for the development of selective JAK3 inhibitors, achieving nanomolar potency through strategic functionalization of the pyridine core. The presence of both bromo and cyano groups at adjacent positions allowed for sequential cross-coupling reactions, while the difluoromethyl group contributed to improved metabolic stability of the final compounds.

In the field of agrochemical research, a recent patent application (WO2023052145) highlighted the compound's utility in developing novel fungicides. The electron-deficient nature of the pyridine ring, combined with the strategic placement of substituents, enabled the creation of compounds with exceptional activity against phytopathogenic fungi. The research team reported that derivatives synthesized from Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate showed remarkable systemic movement in plants and low mammalian toxicity, making them promising candidates for crop protection applications.

From a synthetic chemistry perspective, several innovative approaches to the preparation of Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate have been reported. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis method that improved yield (82%) and purity (>99%) while reducing hazardous waste generation. This advancement addresses previous challenges associated with the traditional batch synthesis, particularly in handling the reactive bromination and cyanation steps. The new protocol employs microreactor technology to precisely control reaction parameters, demonstrating the growing importance of process intensification in the production of complex heterocyclic intermediates.

The structural features of Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate have also enabled its use in materials science applications. Researchers at a leading chemical company recently reported (ACS Applied Materials & Interfaces, 2024) the incorporation of this building block into organic semiconductors. The electron-withdrawing nature of the substituents, combined with the planarity of the pyridine ring, contributed to enhanced charge transport properties in the resulting materials. This unexpected application expands the potential utility of this compound beyond traditional pharmaceutical uses.

Looking forward, the unique combination of functional groups in Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-5-acetate positions it as a valuable scaffold for diverse applications. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development, where the bromo group can serve as an attachment point for E3 ligase ligands. Additionally, several groups are investigating the compound's potential in radiopharmaceuticals, leveraging the bromine atom for isotopic labeling. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this versatile intermediate is likely to play an increasingly important role in chemical biology and medicinal chemistry research.